2-(1-(phenylsulfonyl)piperidin-2-yl)-N-(3-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[1-(benzenesulfonyl)piperidin-2-yl]-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C20H21F3N2O3S/c21-20(22,23)15-7-6-8-16(13-15)24-19(26)14-17-9-4-5-12-25(17)29(27,28)18-10-2-1-3-11-18/h1-3,6-8,10-11,13,17H,4-5,9,12,14H2,(H,24,26)
• InChI Key: YENKKHOZVWBAKY-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)CC(=O)NC2=CC=CC(=C2)C(F)(F)F)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C20H21F3N2O3S
• Molecular Weight: 426.5 g/mol

Description

2-(1-(phenylsulfonyl)piperidin-2-yl)-N-(3-(trifluoromethyl)phenyl)acetamide, commonly known as TAK-659, is a small molecule inhibitor that has gained significant attention in the field of cancer research. TAK-659 has been shown to have potent inhibitory effects on various kinases, including interleukin-2 inducible T-cell kinase (ITK), Bruton's tyrosine kinase (BTK), and Janus kinase 3 (JAK3), all of which are involved in the development and progression of cancer.

Scientific Research Applications

Synthesis and Biological Activity

A series of derivatives, including 2-(1-(phenylsulfonyl)piperidin-2-yl)-N-(3-(trifluoromethyl)phenyl)acetamide, have been synthesized and explored for their biological activities. These compounds have shown promise in several areas of research, particularly in enzyme inhibition and antimicrobial studies:

• Enzyme Inhibition : Derivatives have been synthesized and tested against enzymes like acetylcholinesterase (AChE), butyrylcholinesterase (BChE), and lipoxygenase (LOX), displaying promising inhibitory activity. This suggests potential for therapeutic applications in conditions associated with enzyme dysfunction, such as Alzheimer's disease or inflammatory diseases (Khalid et al., 2014); (Khalid, 2012).

• Antibacterial Activity : Some derivatives have been evaluated for their antibacterial potential against various bacterial strains, showing moderate to high activity. This indicates the potential use of these compounds in the development of new antibacterial agents (Iqbal et al., 2017); (Khalid et al., 2016).

Theoretical and Computational Studies

• Molecular Docking and Theoretical Calculations : Theoretical investigations, including computational calculations and molecular docking studies, have been conducted on sulfonamide derivatives to explore their reactivity and binding affinities. These studies are crucial for understanding the interaction mechanisms of these compounds with biological targets and for the design of more potent derivatives (Fahim & Ismael, 2021).

Anticancer Activity

• Evaluation Against Cancer Cell Lines : Some derivatives have been tested for their anticancer activity against various cancer cell lines, showing potential as leads for the development of new cancer therapies. The ability to inhibit the growth of cancer cells highlights the therapeutic potential of these compounds in oncology (Al-Said et al., 2011).